molecular formula C11H13FO B8359676 2-(5-Fluoro-2-methylphenyl)-2-methylpropionaldehyde

2-(5-Fluoro-2-methylphenyl)-2-methylpropionaldehyde

Cat. No.: B8359676
M. Wt: 180.22 g/mol
InChI Key: AIHBPTWEQLZXKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-Fluoro-2-methylphenyl)-2-methylpropionaldehyde is a useful research compound. Its molecular formula is C11H13FO and its molecular weight is 180.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13FO

Molecular Weight

180.22 g/mol

IUPAC Name

2-(5-fluoro-2-methylphenyl)-2-methylpropanal

InChI

InChI=1S/C11H13FO/c1-8-4-5-9(12)6-10(8)11(2,3)7-13/h4-7H,1-3H3

InChI Key

AIHBPTWEQLZXKN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)F)C(C)(C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.1 g of 2-(5-fluoro-2-methylphenyl)-2-methylpropionitrile, dissolved in 60 ml of toluene, is mixed at −70° C. for 45 minutes with 44 ml of 1.2 M diisobutylaluminum hydride solution in toluene. After 4 hours at −78° C., 120 ml of ethyl acetate is added in drops. It is heated to room temperature and washed three times with 2N sulfuric acid and once with water. The ethyl acetate phase is dried (Na2SO4) and concentrated by evaporation. After distillation, 5.3 g of 2-(5-fluoro-2-methylphenyl)-2-methylpropionaldehyde of boiling point 120° C./0.031 hPa is obtained.
Quantity
6.1 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
44 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
120 mL
Type
reactant
Reaction Step Three

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